Cas no 177735-12-5 (Benzoic acid,3-(5-methyl-2-thienyl)-)
177735-12-5 structure
Product Name:Benzoic acid,3-(5-methyl-2-thienyl)-
CAS No:177735-12-5
MF:C12H10O2S
MW:218.271602153778
CID:112705
PubChem ID:21838034
Update Time:2025-04-18
Benzoic acid,3-(5-methyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(5-methyl-2-thienyl)-
- 3-(5-METHYLTHIOPHEN-2-YL)BENZOIC ACID
- Benzoic acid,3-(5-methyl-2-thienyl)
- Benzoic acid, 3-(5-methyl-2-thienyl)-
- SCHEMBL6253921
- DTXSID30618672
- AKOS014979929
- 177735-12-5
-
- Inchi: 1S/C12H10O2S/c1-8-5-6-11(15-8)9-3-2-4-10(7-9)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key: VDCABPDQBAMLFC-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 65.54000
- LogP: 3.42170
Benzoic acid,3-(5-methyl-2-thienyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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